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Compound of Interest

Compound Name: Trazodone-4,4'-Dimer

CAS No.: 2727463-29-6

Cat. No.: B8820939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of

Trazodone dimers, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS) data. Trazodone dimers are primarily identified as impurities and degradation products of

the antidepressant drug Trazodone. While specific data for a "Trazodone-4,4'-Dimer" is not

readily available in public literature, this document summarizes the known information on

related dimeric structures.

Introduction to Trazodone Dimers
Trazodone can degrade under certain conditions, such as exposure to light (photolytic

degradation), to form various degradation products, including several isomeric dimers.[1] These

impurities are of significant interest in drug development and quality control as they can impact

the safety and efficacy of the final drug product. The molecular formula for a common

Trazodone dimer is reported as C₄₀H₄₆Cl₂N₁₀O₂ with a molecular weight of 769.77 g/mol .[2][3]

However, the exact linkage between the two Trazodone moieties can vary, leading to different

isomers.
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Mass Spectrometry (MS) Data
Mass spectrometry is a critical tool for the identification and characterization of Trazodone and

its related substances. For Trazodone itself, the precursor to product ion transitions in tandem

mass spectrometry (MS/MS) have been well-documented.

Table 1: Mass Spectrometry Data for Trazodone

Analyte Precursor Ion (m/z) Product Ion (m/z)

Trazodone 372.20 176.00

Data sourced from studies on Trazodone analysis in human plasma.[4][5]

While specific MS data for Trazodone-4,4'-Dimer is not detailed in the available literature, the

dimer with the molecular weight of 769.77 g/mol would be expected to show a corresponding

molecular ion peak in high-resolution mass spectrometry. Further fragmentation analysis would

be necessary to elucidate the specific connectivity of the dimer.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
NMR spectroscopy is essential for the definitive structural elucidation of organic molecules,

including drug impurities. A study on the photolytic degradation of Trazodone reported the

isolation of a major dimeric degradation product (DP-10) and its characterization by proton and

carbon NMR.[1] Unfortunately, the specific chemical shifts (δ) and coupling constants (J) from

this study are not publicly available in the abstract.

For reference, the ¹H NMR data for the parent compound, Trazodone Hydrochloride, is

provided below.

Table 2: ¹H NMR Spectroscopic Data for Trazodone Hydrochloride
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

2.12-2.16 m 2H

2.60-2.64 t 2H

2.73 s 4H

3.09 s 4H

4.07-4.12 t 2H

6.46-6.51 m 1H ArH

6.93-7.02 m 1H ArH

Solvent: CDCl₃. Data extracted from a study on the impurity profiling of Trazodone

Hydrochloride.[6]

The NMR spectrum of a Trazodone dimer would be significantly more complex, with the signals

depending on the specific linkage point and the resulting symmetry of the molecule.

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data are crucial for

reproducibility. Below are generalized methodologies based on typical procedures for the

analysis of Trazodone and its related compounds.

Mass Spectrometry (LC-MS/MS)
A liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is commonly

employed for the sensitive determination of Trazodone and its metabolites.

Chromatographic Separation:

Column: A C18 reversed-phase column (e.g., Acquity UPLC CSH C₁₈, 100 × 2.1 mm, 1.7

μm) is often used.[1]
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Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 10 mM

ammonium acetate, pH 8.5) and an organic solvent (e.g., methanol) is typical.[1]

Flow Rate: A flow rate of around 0.25 mL/min is common for UHPLC systems.[1]

Mass Spectrometric Detection:

Ionization: Positive ion electrospray ionization (ESI+) is a common mode.

Acquisition Mode: Multiple reaction monitoring (MRM) is used for quantification, monitoring

specific precursor to product ion transitions.[4][5]

Nuclear Magnetic Resonance (NMR)
For structural elucidation, high-field NMR spectroscopy is required.

Sample Preparation: The isolated impurity is dissolved in a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆).

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

Experiments: A suite of NMR experiments is typically performed for complete structural

assignment:

¹H NMR

¹³C NMR

Correlation Spectroscopy (COSY)

Heteronuclear Single Quantum Coherence (HSQC)

Heteronuclear Multiple Bond Correlation (HMBC)

Logical Workflow for Impurity Identification
The following diagram illustrates a typical workflow for the identification and characterization of

a drug impurity like a Trazodone dimer.
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Impurity Identification Workflow
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Caption: Workflow for Trazodone Dimer Impurity Identification.
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Conclusion
The spectroscopic characterization of Trazodone dimers is a specialized area of

pharmaceutical analysis focused on impurity profiling. While a complete public dataset for a

specific Trazodone-4,4'-Dimer is not available, the analytical methodologies for identifying and

characterizing such compounds are well-established. The primary tools for this purpose are

high-resolution mass spectrometry and a comprehensive set of NMR experiments. Further

research and publication of detailed spectroscopic data for isolated Trazodone dimer impurities

would be highly beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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